Cas no 497227-25-5 (Benzoic acid, 2-methyl-3,4-bis(methylsulfonyl)-)

• Product Name: Benzoic acid, 2-methyl-3,4-bis(methylsulfonyl)-
• CAS No: 497227-25-5
• MF: C₁₀H₁₂O₆S₂
• MW: 292.328680992126
• CID: 1541379
• Update Time: 2024-08-24

Benzoic acid, 2-methyl-3,4-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-3,4-bis(methylsulfonyl)-

• Inchi： 1S/C10H12O6S2/c1-6-7(10(11)12)4-5-8(17(2,13)14)9(6)18(3,15)16/h4-5H,1-3H3,(H,11,12)
• InChI Key： UGBYTJWHVGLGEW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(C)(=O)=O)C(S(C)(=O)=O)=C1C

Computed Properties

• Exact Mass: 292.00756

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 610.7±55.0 °C(Predicted)
• PSA: 105.58
• pka: 2.37±0.25(Predicted)